Cas no 2138507-72-7 (2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid)

• Product Name: 2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid
• CAS No: 2138507-72-7
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 5951410
• PubChem ID: 165832732
• Update Time: 2025-11-01

2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid
• 2138507-72-7
• EN300-1082970

• Inchi： 1S/C16H18O3/c1-11(2)8-9-14-15(16(17)18)13(10-19-14)12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3,(H,17,18)
• InChI Key： CILCQBRNQPXCLG-UHFFFAOYSA-N
• SMILES： O1C=C(C2C=CC=CC=2)C(C(=O)O)=C1CCC(C)C

Computed Properties

• Exact Mass: 258.125594432g/mol
• Monoisotopic Mass: 258.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.4Ų

Additional information on 2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid

Introduction to 2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid (CAS No. 2138507-72-7)

2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid, identified by the chemical registration number CAS No. 2138507-72-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a furan core with a phenyl substituent and an isobutyl chain, has garnered attention due to its structural complexity and potential biological activities. The furan ring, a five-membered heterocyclic structure containing an oxygen atom, is a common motif in natural products and pharmaceuticals, often contributing to bioactivity through its ability to interact with biological targets in unique ways.

The presence of the 4-phenylfuran moiety in this compound suggests possible applications in medicinal chemistry, particularly in the development of novel therapeutic agents. Phenyl-furan derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The 3-carboxylic acid group provides a site for further functionalization, enabling the synthesis of more complex derivatives that may exhibit enhanced biological activity. The 3-methylbutyl side chain adds bulk to the molecule, which can influence its pharmacokinetic properties, such as solubility and metabolic stability.

Recent research in the field of heterocyclic chemistry has highlighted the importance of furan derivatives in drug discovery. Studies have demonstrated that modifications to the furan ring can significantly alter the biological profile of these compounds. For instance, the introduction of electron-withdrawing groups or aromatic rings can enhance binding affinity to biological targets. The compound 2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid represents a promising scaffold for further exploration in this area.

In addition to its potential as a lead compound for drug development, this molecule may also find applications in material science and chemical synthesis. The unique combination of functional groups makes it a versatile intermediate for the preparation of more complex molecules. Researchers have been particularly interested in using furan-based compounds as building blocks for polymers and coatings due to their ability to form stable cross-linked networks.

The synthesis of 2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid involves multi-step organic transformations, including condensation reactions, cyclization, and functional group modifications. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the phenyl group into the furan ring efficiently. These methods not only improve yield but also allow for greater control over regioselectivity, which is crucial for producing compounds with desired biological properties.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions between 2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid and potential biological targets. These studies provide insights into binding modes and affinity predictions, which are essential for rational drug design. The integration of experimental data with computational methods has accelerated the discovery process in pharmaceutical research.

The pharmacological potential of this compound has been investigated through in vitro assays targeting various disease-related pathways. Preliminary results suggest that derivatives of 2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid may exhibit inhibitory effects on enzymes involved in inflammation and cancer progression. Further studies are needed to validate these findings and explore optimal dosing regimens.

The environmental impact of synthesizing and handling this compound is also an important consideration. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts. Efforts are ongoing to optimize processes for large-scale production while maintaining high yields and purity standards.

In conclusion,2-(3-methylbutyl)-4-phenylfuran-3-carboxylic acid (CAS No. 2138507-72-7) is a structurally interesting compound with potential applications across multiple domains of science and industry. Its unique chemical features make it a valuable scaffold for drug discovery, material science, and chemical synthesis. Continued research into this molecule will likely uncover new opportunities for innovation and development.